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Welcome to the Technical Support Center for University Spin-Offs. This resource is designed to

provide researchers, scientists, and drug development professionals with clear, actionable

guidance on reducing licensing costs and navigating the complexities of technology transfer.

Frequently Asked Questions (FAQs)
Q1: What are the typical licensing fees I can expect to pay for my university spin-off?

A1: Licensing agreements with universities typically involve a variety of fees. These can include

an upfront license issuance fee, ongoing license maintenance fees, royalties on sales,

milestone payments, and reimbursement of patent prosecution costs.[1] In some cases, the

university may also take an equity stake in the spin-off company.[1][2][3] The specific rates for

each of these fees can vary depending on factors like whether the company is funded, the

nature of the technology, and the type of product or service.[1]

Q2: I'm concerned about the high upfront costs. Are there ways to reduce the initial financial

burden?
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A2: Yes, many universities are willing to structure licensing agreements to be more startup-

friendly. One common strategy is to defer a portion of the upfront fees until the spin-off has

secured a certain amount of funding.[4] Some universities may also be open to accepting a

larger equity stake in lieu of higher upfront cash payments. Negotiating for lower or deferred

fees is a key part of the licensing process.

Q3: What is a "royalty stacking" provision, and why is it important?

A3: A royalty stacking provision is a clause in a license agreement that allows a company to

reduce its royalty payments to the university if it also needs to pay royalties to other parties for

additional technologies incorporated into its product.[2] This is crucial for spin-offs, as it

prevents the cumulative royalty burden from becoming unmanageable and making the product

commercially unviable.[2]

Q4: Can I negotiate the terms of the licensing agreement with the university's Technology

Transfer Office (TTO)?

A4: Absolutely. The licensing agreement is a negotiation between your spin-off and the

university's TTO.[5] It is essential to engage with the TTO early and maintain open

communication.[2][5] To prepare for negotiations, it's helpful to have a clear business plan and

to research comparable licensing deals.[6][7] Understanding the TTO's goals, which can range

from maximizing revenue to fostering local economic development, can also strengthen your

negotiating position.[8]

Q5: What is an "express license agreement," and how can it help my spin-off?

A5: Some universities offer standardized, non-negotiable "express" or "sprint" license

agreements.[9] These agreements are designed to accelerate the licensing process and

reduce transaction costs and legal fees for spin-offs.[9] They typically offer fair, benchmarked

terms and provide immediate clarity on financial obligations.[9]

Troubleshooting Guides
Issue: The university is asking for a significant equity stake in my spin-off.

Troubleshooting Steps:
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Understand the University's Motivation: Universities often seek equity to share in the

potential upside of a successful spin-off, which aligns their interests with the company's long-

term success.[2]

Negotiate the Percentage: The amount of equity is negotiable. Research typical equity

stakes for university spin-offs in your field to benchmark the request.

Discuss Anti-Dilution Provisions: Be aware of anti-dilution clauses, which protect the

university's ownership percentage as the company raises more funding.[2] Negotiate the

terms of this protection to ensure it's fair to the founders and future investors.

Propose Alternatives: If the equity request is too high, propose a combination of lower equity

with slightly higher milestone payments or royalties.

Issue: The proposed royalty rate seems too high for our business model.

Troubleshooting Steps:

Benchmark the Rate: Research typical royalty rates for similar technologies and industries.

[3][10] For example, in the life sciences sector, sublicense fees are often in the 10-30%

range of non-royalty income received by the licensee.[11]

Present a Financial Model: Develop a financial model for your spin-off that clearly

demonstrates how the proposed royalty rate would impact profitability and sustainability.[8]

This can be a powerful tool in negotiating a lower rate.

Negotiate a Tiered Royalty Structure: Propose a royalty rate that increases as sales volumes

grow. This allows the spin-off to pay a lower rate in the crucial early stages.

Include a Royalty Stacking Clause: As mentioned in the FAQs, ensure the agreement

includes a royalty stacking provision to cap the total royalty burden.[2]

Data on Licensing Costs
To provide a clearer picture of potential licensing costs, the following table summarizes typical

financial terms found in university spin-off license agreements. These figures are indicative and

can vary significantly based on the specific technology, university, and negotiation.
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Financial Term Typical Range/Structure Key Considerations

Upfront License Fee $0 - $100,000+
Can often be deferred or offset

by equity.[12][4]

Equity
2% - 10% non-dilutable

common stock

The university may also ask for

anti-dilution protection.[2]

Annual Maintenance Fee $1,000 - $25,000
May be waived for the first few

years.

Royalty on Net Sales 1% - 5%

Can be tiered based on sales

volume. Rates vary by

industry.[3][10]

Milestone Payments Varies widely
Tied to specific development,

regulatory, or sales milestones.

Sublicensing Fees
10% - 30% of sublicense

revenue

Important to define what

constitutes sublicense revenue

clearly.[11]

Patent Cost Reimbursement
Full reimbursement of past and

future costs

Negotiate which patent costs

are covered and a payment

schedule.[2][4]

Experimental Protocols: A Step-by-Step Guide to the
Licensing Process
This section provides a detailed methodology for navigating the key stages of the university

licensing process.

Protocol 1: Initial Engagement with the Technology Transfer Office (TTO)

Invention Disclosure: Formally disclose your invention to the TTO as early as possible.[5]

This is the first official step in the commercialization process.

Initial Meeting: Schedule a meeting with the TTO to discuss your invention and your intention

to form a spin-off.
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Confidentiality Agreement: Sign a confidentiality agreement to facilitate open discussions

about the technology and its commercial potential.

Provide a Preliminary Business Plan: Present a brief overview of your proposed business

model, target market, and development plan.

Protocol 2: Negotiating the Term Sheet

Receive or Propose a Term Sheet: The TTO will either provide a draft term sheet, or you will

be expected to propose one.[5]

Review Key Terms: Carefully review all proposed terms, including the scope of the license,

financial obligations, and performance milestones.[13]

Seek Legal Counsel: Engage a lawyer with experience in university licensing agreements to

review the term sheet and advise on negotiation strategy.[6]

Negotiate Point-by-Point: Address each term systematically, providing clear justifications for

any proposed changes.

Finalize the Term Sheet: Once both parties agree on the key terms, the term sheet is signed.

This is a non-binding agreement that outlines the main points of the future license

agreement.

Visualizing the Path to Licensing
Diagram 1: The University Spin-Off Licensing Workflow
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Caption: A flowchart illustrating the key stages from invention disclosure to the commencement

of spin-off operations.

Diagram 2: Key Negotiable Terms in a Licensing Agreement

Financial Terms Scope & Rights Obligations & Diligence

Licensing Agreement

Upfront Fees Royalties Milestone Payments Equity Field of Use Exclusivity Territory Sublicensing Rights Patent Prosecution Performance Milestones Reporting

Click to download full resolution via product page

Caption: A diagram showing the major categories of negotiable terms within a university spin-

off licensing agreement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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